Cas no 1064-48-8 (Amido Black 10B)

• Product Name: Amido Black 10B
• CAS No: 1064-48-8
• MF: C₂₂H₁₄N₆Na₂O₉S₂
• MW: 616.490903377533
• MDL: MFCD00004017
• CID: 40597
• PubChem ID: 24891210
• Update Time: 2026-05-14

Amido Black 10B Chemical and Physical Properties

Names and Identifiers

• Acid Black 1
• 4-Amino-5-hydroxy-3-(p-nitrophenylazo)-6-(phenylazo)-2,7-naphthalenedisulfonic aci
• Amido Schwarz
• Aniline Blue Black
• C.I. 20470
• Naphthol Blue Black solution
• Naphthol blue black
• amido black staining solution*electrophoresis rea
• C.I. Acid Black 1
• Acid Black 1 (C.I.)
• sodium 4-amino-5-hydroxy-3-(4-nitrophenylazo)-6-(phenylazo)naphthalene-2,7-disulphonate
• Naphthalene black 10B
• Acid Black 2 (20470)
• Amido Black 10B, CI 20470 Naphthol Blue Black, CI 20470
• Naphthaleneblackamidoschwarz
• Amido black 10B
• Acid Black 1 [for Electrophoresis]
• AcidBlack1100GR
• AcidBlack125GR
• AMIDO BLACK 10 B (C.I. 20470), FOR ELECTROPHORESIS
• Naphthol blue black B
• ACID BLACK
• acidblackh
• AMIDO BLACK
• Amido Black Staining
• Aminoschwarz 10B
• AMMoniuM fluoride
• Black 10B
• Buffalo Black NBR
• CI NO 0470
• DermBlueP
• KURO401
• naphthol blue-black
• naphtol blue black
• 4-Amino-5-hydroxy-3-(p-nitrophenylazo)-6-(phenylazo)-2,7-naphthalenedisulfonic acid disodium salt
• CI 20470
• blueblacksx
• cernkysela1
• CI NO 20470
• Black 10B
• Amino black 10B
• Acid black 2
• Amidoschwarz
• Acidal Black 10B
• NIGROSINE
• Acidal Navy Blue 3BR
• Acid Black BX
• Acid Black BRX
• Acid Black 4BNU
• Acid Black 4BN
• Acid Black 10A
• Acid Black 10B
• Acid Black 10BN
• Acid Black 10BA
• Acid Brown 187
• Fast Sulon Black BN
• Acid Blue-Black
• Sandopel Blue P
• Acid Blue Black
• D&C Black 1
• Boruta Black A
• Solar Blue Black
• Azo Dark Blue C 2B
• Acid
• Acid Black H
• K
• Amido Black 10B

• MDL： MFCD00004017
• Inchi： 1S/C22H16N6O9S2.2Na/c23-19-18-12(11-17(39(35,36)37)21(22(18)29)27-24-13-4-2-1-3-5-13)10-16(38(32,33)34)20(19)26-25-14-6-8-15(9-7-14)28(30)31;;/h1-11,29H,23H2,(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2/b26-25+,27-24+;;
• InChI Key： AOMZHDJXSYHPKS-DROYEMJCSA-L
• SMILES： S(C1=C(C(=C2C(=C(C(=C([H])C2=C1[H])S(=O)(=O)[O-])/N=N/C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])N([H])[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]
• BRN： 5374263

Computed Properties

• Exact Mass: 616.00600
• Monoisotopic Mass: 616.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 26
• Topological Polar Surface Area: 273

Experimental Properties

• Color/Form: Powder
• Density: 1.05 g/mL at 20 °C
• Melting Point: 275 C
• Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
• PH: 9.0 (10g/l, H2O, 25℃)
• Solubility: 10g/l
• Water Partition Coefficient: 10 g/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 272.67000
• LogP: 7.94080
• Solubility: It is soluble in water, and the aqueous solution is blue black. Adding concentrated hydrochloric acid produces green light and blue precipitate; The addition of sodium hydroxide solution produced a blue precipitate. Soluble in ethanol, blue, slightly soluble in acetone, insoluble in other organic solvents. It is blue-green in concentrated sulfuric acid and produces dark green blue precipitate after dilution; After dark green solution in concentrated nitric acid, it turns to sauce red; Blue precipitates were produced in 10% sodium hydroxide solution. When dyeing, there is a slight change in color when encountering copper ions; In case of iron ions, the color is slightly light green.
• Color index: 20470
• Sensitiveness: Hygroscopic

Amido Black 10B Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H336
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2924 3/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S37/39; S45; S36/37/39; S23; S16
• RTECS：QJ6196000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store in cold storage.
• Safety Term：S26;S37/39
• TSCA：Yes

Related Categories

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